Cas no 1334498-23-5 (Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate
• CAS No: 1334498-23-5
• MF: C₁₁H₁₈N₄O₂S
• MW: 270.351220607758
• CID: 4695238
• PubChem ID: 75358362
• Update Time: 2025-06-11

Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate
• Ethyl 4-amino-2-(4-methylpiperazin-1-yl)thiazole-5-carboxylate
• IMED1723601944
• OR110765

• Inchi： 1S/C11H18N4O2S/c1-3-17-10(16)8-9(12)13-11(18-8)15-6-4-14(2)5-7-15/h3-7,12H2,1-2H3
• InChI Key： LNOHCHWNNSVFJB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(N)N=C1N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 99.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 415.1±55.0 °C at 760 mmHg
• Flash Point: 204.9±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate

Comprehensive Overview of Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate (CAS No. 1334498-23-5)

Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate (CAS No. 1334498-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both 4-methylpiperazine and ethyl carboxylate moieties in its structure makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel thiazole derivatives has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has prompted scientists to explore Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate as a potential scaffold for designing new antimicrobial drugs. Additionally, its structural similarity to known kinase inhibitors has made it a candidate for oncology research, particularly in the context of targeted cancer therapies. These applications resonate with frequently searched topics like "new antibiotic alternatives" and "next-generation kinase inhibitors," highlighting the compound's relevance in contemporary scientific discourse.

The synthesis of Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate typically involves multi-step organic reactions, including cyclization and amination processes. Its CAS No. 1334498-23-5 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards. This rigorous characterization is critical for researchers investigating its structure-activity relationships (SAR), a topic frequently queried in academic and pharmaceutical forums.

From a commercial perspective, Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate is often sourced by laboratories and pharmaceutical companies engaged in high-throughput screening (HTS) and medicinal chemistry projects. Its utility as a building block for more complex molecules underscores its importance in drug design. Online searches for "thiazole-based drug intermediates" or "methylpiperazine derivatives in pharmaceuticals" often lead to discussions about this compound, reflecting its niche yet growing prominence. Suppliers and manufacturers emphasize its high purity grades (e.g., >98%) to meet the stringent requirements of preclinical studies.

Environmental and safety considerations are also integral to the handling of Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate. While not classified as a hazardous material, proper laboratory practices such as the use of personal protective equipment (PPE) and adherence to chemical storage guidelines are recommended. These precautions align with broader industry trends toward green chemistry and sustainable research practices, topics frequently explored in scientific literature and online platforms.

Looking ahead, the compound's potential extends beyond traditional applications. With advancements in computational chemistry and AI-driven drug discovery, researchers are leveraging tools like molecular docking to predict its interactions with biological targets. This intersection of chemistry and technology addresses popular search queries such as "AI in drug development" and "predictive modeling for pharmaceuticals," further cementing the compound's role in modern science. Collaborative efforts between academia and industry are likely to uncover new uses for Ethyl 4-amino-2-(4-methylpiperazin-1-yl)-1,3-thiazole-5-carboxylate, making it a compound to watch in the coming years.